Cas no 2137843-17-3 (Acetic acid, 2-[[3-amino-1-(difluoromethyl)-1-methylpropyl]amino]-2-oxo-, methyl ester)

• Product Name: Acetic acid, 2-[[3-amino-1-(difluoromethyl)-1-methylpropyl]amino]-2-oxo-, methyl ester
• CAS No: 2137843-17-3
• MF: C₈H₁₄F₂N₂O₃
• MW: 224.205169200897
• CID: 5279067
• Update Time: 2025-10-23

Acetic acid, 2-[[3-amino-1-(difluoromethyl)-1-methylpropyl]amino]-2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-[[3-amino-1-(difluoromethyl)-1-methylpropyl]amino]-2-oxo-, methyl ester

• Inchi： 1S/C8H14F2N2O3/c1-8(3-4-11,7(9)10)12-5(13)6(14)15-2/h7H,3-4,11H2,1-2H3,(H,12,13)
• InChI Key： KSEHQPIHEWKTAH-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(NC(C(F)F)(C)CCN)=O

Additional information on Acetic acid, 2-[[3-amino-1-(difluoromethyl)-1-methylpropyl]amino]-2-oxo-, methyl ester

Research Brief on Acetic acid, 2-[[3-amino-1-(difluoromethyl)-1-methylpropyl]amino]-2-oxo-, methyl ester (CAS: 2137843-17-3)

In recent years, the compound Acetic acid, 2-[[3-amino-1-(difluoromethyl)-1-methylpropyl]amino]-2-oxo-, methyl ester (CAS: 2137843-17-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoromethyl and amino functional groups, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of Acetic acid, 2-[[3-amino-1-(difluoromethyl)-1-methylpropyl]amino]-2-oxo-, methyl ester has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic asymmetric methods to achieve higher enantioselectivity, which is critical for its biological efficacy. The compound's structural features, including the difluoromethyl group, contribute to its metabolic stability and bioavailability, making it a valuable candidate for drug development.

Recent in vitro and in vivo studies have explored the biological activity of this compound, particularly its role as a protease inhibitor. Preliminary results indicate that it exhibits potent inhibitory effects against specific enzymes involved in inflammatory and oncogenic pathways. For instance, a 2023 study demonstrated its efficacy in reducing tumor growth in xenograft models, suggesting its potential as an anticancer agent. Additionally, its ability to modulate immune responses has been investigated, with findings pointing to its utility in autoimmune disease therapy.

Despite these promising results, challenges remain in the clinical translation of Acetic acid, 2-[[3-amino-1-(difluoromethyl)-1-methylpropyl]amino]-2-oxo-, methyl ester. Pharmacokinetic studies have highlighted the need for further optimization to address issues such as plasma stability and tissue distribution. Ongoing research is focused on derivative synthesis and formulation strategies to enhance its therapeutic profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development.

In conclusion, Acetic acid, 2-[[3-amino-1-(difluoromethyl)-1-methylpropyl]amino]-2-oxo-, methyl ester represents a compelling area of research in chemical biology and drug discovery. Its unique chemical properties and broad biological activity underscore its potential as a multifunctional therapeutic agent. Future studies will likely focus on overcoming existing limitations and advancing it toward clinical trials, paving the way for novel treatments in oncology and immunology.